Cas no 1261885-67-9 (5-Chloro-3-(2-(trifluoromethyl)phenyl)picolinic acid)

• Product Name: 5-Chloro-3-(2-(trifluoromethyl)phenyl)picolinic acid
• CAS No: 1261885-67-9
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4791707
• Update Time: 2023-08-17

5-Chloro-3-(2-(trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2-(trifluoromethyl)phenyl)picolinic acid

• Inchi： 1S/C13H7ClF3NO2/c14-7-5-9(11(12(19)20)18-6-7)8-3-1-2-4-10(8)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： BIEYGJNVLDJADM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C(=C1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2